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Compound of Interest

Compound Name: (R)-Hexan-3-amine

Cat. No.: B12961727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and Material

Safety Data Sheet (MSDS) information for (R)-Hexan-3-amine and its racemic form, 3-

Aminohexane. Due to a scarcity of publicly available safety data specific to the (R)-enantiomer,

this document primarily relies on information for the racemic mixture of 3-Aminohexane (CAS

No. 16751-58-9) as a surrogate. Professionals handling this compound should exercise caution

and adhere to the safety protocols outlined herein, recognizing that the toxicological and

hazardous properties of individual enantiomers can sometimes differ.

Physicochemical and Hazard Identification
A clear understanding of the fundamental properties of a substance is the cornerstone of its

safe handling. The following tables summarize the key physicochemical data and hazard

classifications for 3-Aminohexane.

Table 1: Physicochemical Properties of 3-Aminohexane
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Property Value Source

Molecular Formula C₆H₁₅N [1][2]

Molecular Weight 101.19 g/mol [1]

Appearance Colorless liquid [1]

Odor Strong ammonia-like [1]

Boiling Point 119.64°C (estimate) [1][2]

Melting Point -40.7°C (estimate) [1][2]

Flash Point 25.2°C [1]

Density 0.770 g/mL [1][2]

Vapor Pressure 16 mmHg at 25°C [1]

Refractive Index 1.4200 [1][2]

Table 2: GHS Hazard Classification for 3-Aminohexane
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[3]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.[3]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin.[3]

Skin Corrosion/Irritation 1A
H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[3]

Hazardous to the Aquatic

Environment, Short-Term

(Acute)

2 H401: Toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-Term

(Chronic)

2
H411: Toxic to aquatic life with

long lasting effects.[3]

Safe Handling and Storage Protocols
Given its hazardous properties, strict adherence to safety protocols is mandatory when working

with 3-Aminohexane.

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[3][4]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.[3][4]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[4] If inhalation risk is high, use a NIOSH-approved respirator with an appropriate

cartridge.
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Engineering Controls
Work should be conducted in a well-ventilated laboratory, ideally within a certified chemical

fume hood.[4]

Use spark-proof tools and explosion-proof equipment due to the flammable nature of the

compound.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Store in a locked-up, secure area.[3]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is critical.

Table 3: First Aid Measures for 3-Aminohexane Exposure
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spill Response
Evacuate the area and eliminate all ignition sources.[4]

Ventilate the area of the spill.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal.[4]

Experimental Protocols and Methodologies
Detailed experimental protocols for the safety and handling of (R)-Hexan-3-amine are not

readily available in public safety documents. The information provided here is based on general

best practices for handling flammable and corrosive amines. Researchers should develop

specific standard operating procedures (SOPs) for their experimental setups, incorporating the

safety information from the relevant MSDS.
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Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of (R)-Hexan-3-
amine, from procurement to disposal.
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Safe Handling Workflow for (R)-Hexan-3-amine
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Caption: Safe handling workflow for (R)-Hexan-3-amine.
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Conclusion
While specific safety and toxicological data for (R)-Hexan-3-amine are limited, the information

available for the racemic mixture, 3-Aminohexane, indicates that it is a hazardous substance

requiring stringent safety precautions. It is flammable, toxic if swallowed or in contact with skin,

and causes severe skin burns and eye damage.[3] Researchers and drug development

professionals must handle this compound with the utmost care, utilizing appropriate personal

protective equipment and engineering controls. The development and adherence to detailed,

experiment-specific SOPs are crucial for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12961727?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/219703
https://www.benchchem.com/product/b12961727?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno16751-58-9.html
https://www.chembk.com/en/chem/3-AMINOHEXANE
https://www.sigmaaldrich.com/US/en/sds/aldrich/219703
https://www.fishersci.com/store/msds?partNumber=AAL1930414&productDescription=%28R%29-%28-%29-2-AMINOHXANE+CHIPR+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12961727#r-hexan-3-amine-safety-handling-and-msds-information
https://www.benchchem.com/product/b12961727#r-hexan-3-amine-safety-handling-and-msds-information
https://www.benchchem.com/product/b12961727#r-hexan-3-amine-safety-handling-and-msds-information
https://www.benchchem.com/product/b12961727#r-hexan-3-amine-safety-handling-and-msds-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12961727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12961727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12961727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

